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Compound of Interest

Compound Name: Barium chloride monohydrate

Cat. No.: B052603

An In-depth Technical Guide to Barium Chloride Monohydrate (CAS No. 22322-71-0)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Barium Chloride Monohydrate
(BaClz2-H20), a compound of significant interest in various scientific and industrial fields. For
researchers and drug development professionals, its primary importance lies in its well-
characterized ability to act as a potent blocker of inwardly rectifying potassium (KIR) channels,
making it an invaluable tool for studying physiological and pathological processes involving ion
channel function.

Chemical and Physical Properties

Barium chloride is an inorganic salt that is highly soluble in water and hygroscopic, readily
converting to its dihydrate form (BaClz-:2H20) in the presence of moisture. The monohydrate
can be formed by treating the dihydrate with methanol.[1][2][3] Like other soluble barium salts,
it is highly toxic.[3]
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Property Value Reference
CAS Number 22322-71-0 [4]
Molecular Formula BaClzHz20 [4]
Molecular Weight 226.25 g/mol [4]
Appearance White crystalline solid [11[3]
Density 3.0979 g/cm? (dihydrate) [3]

Melting Point 962 °C (1,764 °F; 1,235 K) ]

(anhydrous)
Boiling Point 1,560 °C (2,840 °F; 1,830 K) [3]

o 35.8 g/100 mL (20 °C); 59.4
Solubility in Water [3]
g/100 mL (100 °C)

o Soluble in methanol; insoluble
Other Solubilities ) [1][3]
in ethanol and ethyl acetate

Crystal Structure

The crystal structure of barium chloride monohydrate has been determined through electron
diffraction studies.[4] The anhydrous form of barium chloride is polymorphic, existing in two
primary crystal structures depending on the temperature. At room temperature, it adopts an
orthorhombic cotunnite (PbCI2) structure, which transforms to a cubic fluorite (CaFz) structure
between 925 and 963 °C.[3] In the cotunnite structure, the large Ba?* ion has a coordination
number of 9.[3]
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Crystallographic Barium Chloride

Reference

Parameter Monohydrate

Crystal System Orthorhombic [4]
Space Group Pmcn [4]

, a=451A b=902A c=
Lattice Constants [4]
11.28 A
Lattice Angles a=p=y=90° [4]

Synthesis and Thermal Properties
Synthesis from Barium Carbonate

Barium chloride can be readily synthesized in the laboratory by reacting barium carbonate with
hydrochloric acid.[1][5][6]
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Synthesis Workflow

Start: Barium Carbonate (BaCOs) Slurry

React with Hydrochloric Acid (HCI)
BaCOs + 2HCI - BaClz + H20 + CO2

Boil Solution
(Optional: Add BaO: to precipitate iron impurities)

Hot Filtration

Cool Filtrate to Allow
Crystallization of BaClz-2H20

Dry Crystals
(e.g., on a warm surface)

Final Product:
Barium Chloride Dihydrate

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of Barium Chloride.
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Experimental Protocol: Synthesis

o Preparation: Create a slurry by mixing a predetermined amount of barium carbonate with
distilled water in a glass beaker (e.g., for every 1 gram of BaCOs, use 5 ml of water).[5]

e Reaction: Slowly add a slight excess of 10% hydrochloric acid to the slurry while stirring.[5]
Perform this step in a well-ventilated area as toxic hydrogen sulfide may be produced from
impurities.[5] The mixture will froth due to the release of CO2z gas.[5]

 Purification: Once the reaction is complete (i.e., the solution is neutral), boil the solution. If
iron impurities are present, they can be precipitated by adding a small amount of barium
peroxide and boiling for 5 minutes.[6]

« Filtration: Filter the hot solution to remove any insoluble impurities.[6]

o Crystallization: Allow the clear filtrate to cool slowly, which will cause crystals of barium
chloride dihydrate (BaClz-2H20) to form.[1]

» Drying: Collect the crystals by filtration and dry them on a warm surface to yield the final
product.[5]

Thermal Decomposition

Barium chloride dihydrate is stable at room temperature but loses its water of crystallization
upon heating. It first converts to the monohydrate and subsequently to the anhydrous form.[1]

[31[7]
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Thermal Dehydration Pathway

BaClz-2H20

(Dihydrate)
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- H20

BaClz2-H20
(Monohydrate)

> 121 °C
- H20

BaClz

(Anhydrous)

Click to download full resolution via product page
Caption: Thermal dehydration of Barium Chloride Dihydrate.

Analytical Methodologies

Several methods are employed for the analysis and standardization of barium chloride.

Experimental Protocol: Gravimetric Analysis of Hydrate This procedure determines the number
of water molecules in a barium chloride hydrate sample.[3][9]

« Initial Weighing: Accurately weigh a clean, dry crucible and lid.

» Sample Addition: Add a known mass of the barium chloride hydrate sample to the crucible
and weigh it again.

e Heating: Heat the crucible, lid, and sample gently at first, then more strongly for about 20
minutes to drive off the water of crystallization.[8]
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e Cooling & Final Weighing: Allow the crucible to cool in a desiccator to prevent reabsorption of
moisture, then weigh it.

o Calculation: The mass of water lost is the difference between the mass before and after
heating. From this, the mole ratio of water to anhydrous barium chloride can be calculated to
determine the hydrate's formula.[9]

Experimental Protocol: Standardization by Titration This method standardizes a barium chloride
solution using a primary standard.

Preparation: Pipette a precise volume (e.g., 10.0 ml) of the prepared barium chloride solution
into a flask.[10]

o Reagent Addition: Add 60 ml of water, 3 ml of strong ammonia solution, and 0.5-1 mg of
metalphthalein indicator.[10]

o Titration: Titrate the solution with a standardized 0.05 M disodium edetate solution.[10]

» Endpoint: As the solution begins to decolorize, add 50 ml of ethanol (95%) and continue
titrating until the bluish-violet color is discharged.[10]

e Calculation: The concentration of the barium chloride solution can be determined based on
the stoichiometry of the reaction.

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://m.youtube.com/watch?v=yWudv3Olst4
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-005.html
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-005.html
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-005.html
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-005.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Analytical Workflow for Sulfate Test

Start: AQueous Sample
(Potentially containing SO427)

Add Barium Chloride (BaClz) solution

Precipitation Reaction:
Ba2*(aqg) + SO42~(aq) — BaSOa(s)

Observe for White Precipitate
(Barium Sulfate)

Presence of Precipitate
Confirms Sulfate lons

Click to download full resolution via product page

Caption: Workflow for the qualitative analysis of sulfate ions.

Biological Activity and Mechanism of Action
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For drug development professionals, the most critical property of barium chloride is its action
on potassium channels. Barium ions are potent blockers of inwardly rectifying potassium (KIR)
channels.[11][12] These channels are crucial for maintaining the resting membrane potential in
many excitable cells, such as neurons and cardiac myocytes.[13]

By blocking KIR channels, barium chloride induces depolarization of the cell membrane.[11]
This depolarization leads to the opening of voltage-dependent calcium channels, causing an
influx of calcium ions and triggering various cellular responses, most notably smooth muscle
contraction.[11] This mechanism makes BaClz a standard tool for studying vasorelaxation and
testing the efficacy of spasmolytic agents.[11] While primarily known as a blocker, barium can
also activate certain classes of potassium channels under specific experimental conditions.[14]
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Signaling Pathway of Barium Chloride Action
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Caption: Mechanism of action of Barium Chloride on excitable cells.
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Toxicology and Safety

Barium chloride and other soluble barium salts are highly toxic if ingested or inhaled.[15][16]
The toxicity stems from its ability to block potassium channels, leading to hypokalemia, and its
effects on the cardiovascular, nervous, and gastrointestinal systems.[17][18]

Symptoms of Acute Exposure: Ingestion can cause severe abdominal pain, vomiting, watery
and bloody diarrhea, muscle twitching, confusion, and hypertension.[15] This can progress to
paralysis of respiratory muscles, cardiac irregularities, and potentially death.[16]

Safety Precautions: Handle with care using appropriate personal protective equipment (PPE),
including gloves and safety glasses. Work in a well-ventilated area or under a fume hood to
avoid inhaling dust.[19] In case of ingestion, a soluble sulfate salt (e.g., sodium sulfate or
magnesium sulfate) can be administered as an antidote, as it precipitates the toxic barium ions
into non-toxic barium sulfate.[1]

Toxicity Data Value Species Reference
Oral LDso 118 mg/kg Rat [19]
Oral LDso (BaCl2) 408-419 mg/kg Rat [15]

Intraperitoneal LDso

51 mg/k Mouse 15
(BaCl2) 9 (2]

Kidneys, heart,
nerves, Gl system,

Target Organs - [17][19]
bone marrow, spleen,

liver

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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